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Compound of Interest

Compound Name:
tert-Butyl (2-aminoethyl)

(ethyl)carbamate

Cat. No.: B131643 Get Quote

CAS Number: 105628-63-5

Introduction
tert-Butyl (2-aminoethyl)(ethyl)carbamate, also known as N-Boc-N-ethylethylenediamine, is

a mono-protected diamine derivative.[1] Its structure features an ethylenediamine backbone

where one nitrogen atom is part of a tert-butyloxycarbonyl (Boc) protected secondary amine,

and the other is a primary amine. This differential protection makes it a valuable building block

in organic synthesis, particularly in the pharmaceutical and agrochemical industries.[2] The Boc

protecting group is stable under a variety of reaction conditions but can be easily removed

under acidic conditions, allowing for sequential chemical modifications at the two nitrogen

centers. While this compound is recognized as a useful synthetic intermediate, detailed

experimental protocols and comprehensive characterization data are not extensively available

in peer-reviewed literature. This guide provides a summary of the available information and

outlines logical synthetic approaches based on established chemical principles.

Physicochemical Properties
Quantitative data for tert-Butyl (2-aminoethyl)(ethyl)carbamate is limited. The table below

summarizes the available information for the free base and its hydrochloride salt.
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Property Value Compound Form

CAS Number 105628-63-5 Free Base & HCl Salt

Molecular Formula C₉H₂₀N₂O₂ Free Base

Molecular Weight 188.27 g/mol Free Base

Molecular Formula C₉H₂₀N₂O₂ · HCl Hydrochloride Salt

Molecular Weight 224.8 g/mol Hydrochloride Salt

Appearance White crystalline powder Hydrochloride Salt

Melting Point 101-109 °C Hydrochloride Salt

Storage Conditions 0-8 °C Hydrochloride Salt

Synthesis
A specific, detailed experimental protocol for the synthesis of tert-Butyl (2-aminoethyl)
(ethyl)carbamate is not readily available in the public domain. However, a logical and

commonly employed synthetic strategy would involve a two-step process:

Mono-Boc protection of ethylenediamine to form the key intermediate, tert-butyl (2-

aminoethyl)carbamate (CAS: 57260-73-8).

N-alkylation of the Boc-protected intermediate with an ethylating agent to yield the final

product.
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Proposed Synthetic Pathway for tert-Butyl (2-aminoethyl)(ethyl)carbamate

Step 1: Mono-Boc Protection

Step 2: N-Ethylation

Ethylenediamine

tert-Butyl (2-aminoethyl)carbamate

 Dioxane/Water, MgO
or other methods

Di-tert-butyl dicarbonate
((Boc)₂O)

tert-Butyl (2-aminoethyl)(ethyl)carbamate

 Base, Solvent

Ethylating Agent
(e.g., Ethyl iodide)

Click to download full resolution via product page

Caption: Proposed two-step synthesis of tert-Butyl (2-aminoethyl)(ethyl)carbamate.

Experimental Protocols
Protocol 1: Synthesis of tert-Butyl (2-aminoethyl)carbamate (Precursor)

This protocol is adapted from established methods for the selective mono-protection of

ethylenediamine.[3]

Materials:

Ethylenediamine

Di-tert-butyl dicarbonate ((Boc)₂O)
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Dioxane

Water

Magnesium oxide (MgO)

Diethyl ether

Procedure:

In a reaction vessel, prepare a mixture of ethylenediamine (in large excess to favor mono-

protection), dioxane, water, and magnesium oxide.

Stir the mixture vigorously at room temperature under an inert atmosphere (e.g., argon).

Slowly add a solution of di-tert-butyl dicarbonate in dioxane to the mixture dropwise over a

period of 20-30 minutes.[3]

Continue stirring the reaction mixture at room temperature for 16-24 hours.[3]

Upon completion, filter the reaction mixture to remove solids.

Concentrate the filtrate under reduced pressure to obtain a crude residue.

Extract the residue multiple times with hot diethyl ether.[3]

Combine the ether extracts and concentrate under reduced pressure to yield tert-butyl (2-

aminoethyl)carbamate as an oil, which can be further purified by vacuum distillation (b.p.

84°-86°C at 46.5 Pa).[3]

Protocol 2: N-Ethylation of tert-Butyl (2-aminoethyl)carbamate (General Approach)

A specific protocol for the N-ethylation of tert-butyl (2-aminoethyl)carbamate is not detailed in

the available literature. However, a general procedure for the N-alkylation of Boc-protected

amines can be applied.

General Principles:
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The Boc-protected amine is treated with a suitable base to deprotonate the primary amine,

making it nucleophilic.

An ethylating agent, such as ethyl iodide or ethyl bromide, is then added to the reaction

mixture.

The reaction is typically carried out in an inert solvent, such as tetrahydrofuran (THF) or

acetonitrile.

The progress of the reaction should be monitored by techniques like Thin Layer

Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Upon completion, a standard aqueous workup followed by purification, likely via column

chromatography, would be required to isolate the desired product.

Applications in Research and Drug Development
tert-Butyl (2-aminoethyl)(ethyl)carbamate and its derivatives are utilized as versatile building

blocks in several areas of chemical science.

Pharmaceutical Development: This compound serves as a key intermediate in the synthesis

of complex, biologically active molecules.[2] The ethylenediamine scaffold is a common motif

in many therapeutic agents, and this building block allows for its controlled and directional

incorporation into drug candidates.

Agrochemical Formulations: It is used in the formulation of agrochemicals, where it can

contribute to improving the efficacy and stability of pesticides and herbicides.[2]

Polymer Chemistry and Materials Science: The compound is employed in the preparation of

functionalized polymers.[2] Its bifunctional nature allows it to be incorporated into polymer

chains or used to modify surfaces, leading to materials with tailored properties for

applications such as specialized coatings and adhesives.[2]

Spectral Data
Experimental spectral data for tert-Butyl (2-aminoethyl)(ethyl)carbamate is not widely

published. For reference, the spectral data for the precursor, tert-butyl (2-
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aminoethyl)carbamate, is provided below.[4] Researchers synthesizing the target compound

can use this data as a comparison point, expecting to see additional signals corresponding to

the ethyl group in their own analyses.

tert-Butyl (2-aminoethyl)carbamate (CAS: 57260-73-8)

¹H NMR (400 MHz, CDCl₃) ¹³C NMR (100 MHz, CDCl₃)

δ 4.99 (bs, 1H) δ 156.02

δ 3.20 (t, J = 4Hz, 2H) δ 79.07

δ 2.82 (t, J = 4Hz, 2H) δ 41.63

δ 2.05 (s, 2H) δ 40.37

δ 1.43 (s, 9H) δ 28.40

Conclusion
tert-Butyl (2-aminoethyl)(ethyl)carbamate is a valuable, differentially protected diamine for

applications in medicinal chemistry and materials science. While detailed, publicly available

research on this specific compound is sparse, its synthesis can be logically achieved through

the N-alkylation of the well-characterized intermediate, tert-butyl (2-aminoethyl)carbamate. The

information and protocols provided in this guide for the precursor, along with the general

principles of N-alkylation, offer a solid foundation for researchers and drug development

professionals to synthesize and utilize this versatile building block in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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